Cas no 4072-38-2 (2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine)
4072-38-2 structure
Product Name:2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine
CAS No:4072-38-2
MF:C11H14ClN5O4
MW:315.712960720062
CID:926092
PubChem ID:260449
Update Time:2025-04-19
2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine
- NSC91743
- DTXSID20961144
- NSC-91743
- 4072-38-2
-
- Inchi: 1S/C11H14ClN5O4/c12-11-15-8(13)5-9(16-11)17(3-14-5)10-7(20)6(19)4(21-10)1-2-18/h3-4,6-7,10,18-20H,1-2H2,(H2,13,15,16)
- InChI Key: OTIWWXRGHUOAAX-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CCO)O1)O)O)N
Computed Properties
- Exact Mass: 315.07300
- Monoisotopic Mass: 315.0734316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 139.54000
- LogP: -0.35530
2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4072-38-2 (2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine) Related Products
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